Cas no 1803920-92-4 (2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1803920-92-4
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910681
• Update Time: 2025-10-31

2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-6-1-4(3-13)5(2-7(16)17)8(14)15-6/h1H,2H2,(H2,14,15)(H,16,17)
• InChI Key： JKSCEAFOOJGXPI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C(N)=N1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid

Professional Introduction to 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1803920-92-4)

2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1803920-92-4, is a pyridine derivative featuring a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, along with the acetic acid moiety at the 3-position, contributes to its diverse chemical properties and potential biological activities.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is electron-deficient due to the presence of nitrogen, which can interact with various biological targets through hydrogen bonding or coordinate covalent bonds. This property makes 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid particularly interesting for drug design, as it can serve as a key pharmacophore in the development of new therapeutic agents.

One of the most notable features of this compound is the trifluoromethoxy group (-OCHF₃). This group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The fluorine atoms in the trifluoromethoxy group can participate in multiple non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions, which can improve the compound's efficacy and selectivity. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological systems.

The cyano group (-CN) at the 4-position of the pyridine ring adds another layer of complexity to the compound's chemical behavior. The cyano group is a strong electron-withdrawing group that can significantly affect the electronic distribution around the ring. This can influence nucleophilic substitution reactions and metal coordination capabilities, making 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid a versatile intermediate in synthetic chemistry. Furthermore, the cyano group can participate in hydrogen bonding interactions, providing additional opportunities for molecular recognition and binding.

The amino group (-NH₂) at the 2-position is another critical functional group that contributes to the compound's reactivity and potential biological activity. Amino groups are well-known for their ability to form hydrogen bonds, which are essential for interactions with biological targets such as proteins and nucleic acids. In drug design, amino groups can be used to introduce charged or polar characteristics to a molecule, enhancing its solubility and bioavailability. Additionally, amino groups can undergo various chemical transformations, such as acylation or alkylation, making them valuable for modifying the properties of pharmaceutical compounds.

The acetic acid moiety at the 3-position (-COOH) provides an acidic functional group that can participate in protonation-deprotonation equilibrium depending on the pH environment. This property can be exploited to modulate the compound's solubility and ionization state, affecting its absorption, distribution, metabolism, and excretion (ADME) profiles. Acetic acid derivatives are also common in pharmaceuticals due to their stability and ease of synthesis.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their wide range of biological activities. Research has shown that compounds containing pyridine moieties exhibit diverse pharmacological effects, including anti-inflammatory, anticancer, antiviral, and antimicrobial properties. The unique structural features of 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid make it an attractive candidate for further exploration in these areas.

One particularly exciting area of research involves using computational methods to predict and optimize the biological activity of small molecules like 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid. Advanced computational techniques such as molecular docking and quantum mechanics calculations have enabled researchers to gain insights into how these compounds interact with biological targets at an atomic level. These studies have not only helped in understanding the mechanism of action but also in designing more effective derivatives with improved pharmacological profiles.

In addition to computational studies, experimental research has also contributed significantly to our understanding of this compound's potential applications. Several groups have reported on their findings regarding the synthesis and characterization of various derivatives of 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid. These studies have highlighted its utility as a building block for more complex molecules with enhanced biological activity. For instance, modifications at different positions on the pyridine ring have been shown to modulate binding affinity and selectivity towards specific biological targets.

The synthesis of 2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid itself presents an interesting challenge due to its complex structural features. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain high-purity samples suitable for both laboratory research and potential clinical applications.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine derivatives are known for their role as intermediates in synthesizing various agrochemicals due to their ability to interact with biological systems at multiple levels. Additionally， these compounds have been explored for their applications in materials science， particularly in developing new types of polymers and coatings with enhanced thermal stability or mechanical strength.

In conclusion，2-amino-4-cyano-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No．1803920－92－4) is a multifunctional organic compound with significant potential in pharmaceutical chemistry。 Its unique structural features， including multiple functional groups， make it a promising candidate for developing novel therapeutic agents。 Ongoing research efforts， both computational and experimental， continue to uncover new possibilities for this compound， highlighting its importance as a valuable building block in drug discovery。